4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline

• IUPAC Name: N-(4-fluorophenyl)-1-[5-(4-fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanimine
• InChI: InChI=1S/C18H12F5N3S/c1-26-17(27-14-8-4-12(20)5-9-14)15(16(25-26)18(21,22)23)10-24-13-6-2-11(19)3-7-13/h2-10H,1H3
• InChI Key: HXVYPVBRNKYIHH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NC2=CC=C(C=C2)F)SC3=CC=C(C=C3)F
• Molecular Formula: C18H12F5N3S
• Molecular Weight: 397.4 g/mol
• CAS No.: 400082-01-1

Description

The compound 4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline features a pyrazole core substituted at positions 1, 3, and 5, with an aniline moiety linked via a methylenimine group. Key structural attributes include:

• Pyrazole ring:
  • Position 1: Methyl group (electron-donating).
  • Position 3: Trifluoromethyl (-CF₃) group (strongly electron-withdrawing).
  • Position 5: (4-Fluorophenyl)sulfanyl (-S-C₆H₄-F) group (moderate electron-withdrawing and lipophilic).
• Aniline moiety:
  • 4-Fluoro substitution (electron-withdrawing).

The synthesis likely involves condensation of a pyrazole-4-carbaldehyde with 4-fluoroaniline to form the Schiff base (methyleneimine linkage), followed by functionalization at position 5 via sulfanyl group introduction .

Biological Activity

The compound 4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline (CAS: 400082-01-1) is a novel chemical entity with potential therapeutic applications. Its structure features a pyrazole ring, fluorinated phenyl groups, and a sulfanyl moiety, which may contribute to its biological activity. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

Property	Value
Molecular Formula	C18H12F5N3S
Molecular Weight	397.37 g/mol
IUPAC Name	4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline
Purity	>90%

The biological activity of the compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The presence of the fluorophenyl group enhances lipophilicity, facilitating membrane penetration and binding to target proteins. The pyrazole ring is known for its role in modulating various biological pathways, including those involved in inflammation and cell signaling.

Antimicrobial Activity

Recent studies have demonstrated that compounds structurally related to 4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline exhibit significant antimicrobial properties. For instance, derivatives of pyrazole have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Case Studies

• Study on Antibacterial Effects : A study published in the Asian Journal of Chemistry reported that similar pyrazole derivatives exhibited minimum inhibitory concentrations (MIC) ranging from 0.39 µg/mL to 7.81 µg/mL against multiple bacterial strains . This suggests that our compound may possess comparable antibacterial efficacy.
• Antifungal Activity : In another investigation, compounds with similar structural motifs were tested against fungal pathogens like Candida albicans. The results indicated a reduction in biofilm formation by up to 90%, highlighting the potential of these compounds in treating biofilm-associated infections .

In Vitro Studies

In vitro assays have been conducted to assess the cytotoxicity and selectivity of the compound against cancer cell lines. Results indicated that it exhibits selective cytotoxicity towards certain cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis of structurally related pyrazole-aniline derivatives is provided below, focusing on substituent effects, synthetic routes, and physicochemical implications.

Key Observations:

Substituent Diversity: Position 1: Methyl (target) vs. phenylsulfonyl () or phenyl (). Methyl groups reduce steric hindrance, enhancing conformational flexibility. Position 3: Trifluoromethyl (target) vs. phenyl () or methoxyphenyl (). Position 5: Sulfanyl group (target) is unique, absent in most analogs. The -S- linkage may enhance π-stacking or metal coordination .

Aniline Modifications :

• Fluoro (target) vs. methoxy () or chloro-fluoro (). Fluorine’s electronegativity and small size optimize bioavailability and membrane permeability .

Synthetic Routes :

• The target compound and utilize Schiff base condensation, whereas and employ reductive amination. Sulfanyl group installation (target) may require thiol-aryl halide coupling, distinct from sulfonyl group introduction in .

Physicochemical Properties :

• The target compound’s -CF₃ and dual fluorine atoms increase lipophilicity (logP ~3.5 estimated), favoring blood-brain barrier penetration compared to methoxy-substituted analogs (e.g., , logP ~2.8) .
• Sulfanyl groups (target) offer moderate polarity, balancing solubility and permeability better than purely hydrophobic analogs (e.g., ) .

Research Implications

• Pharmacological Potential: The target compound’s trifluoromethyl and sulfanyl groups suggest utility in antiviral or kinase inhibitor applications, though biological data are needed for validation .
• Synthetic Optimization : Modular synthesis (e.g., varying aryl-sulfanyl groups) could rapidly generate analogs for structure-activity relationship (SAR) studies .

Q & A

Q. What are the optimal synthetic routes for preparing this compound, and what analytical methods validate its purity?

The compound can be synthesized via multi-step reactions involving condensation of fluorinated aniline derivatives with sulfanyl-substituted pyrazole intermediates. Key steps include:

• Suzuki coupling for aryl-sulfur bond formation (e.g., using 4-fluorothiophenol derivatives) .
• Schiff base formation between the pyrazole aldehyde and 4-fluoroaniline under reflux conditions . Purity is validated via HPLC (>95%), ¹H/¹³C NMR (confirming methylene linkage and trifluoromethyl groups), and mass spectrometry (m/z 399.38) .

Q. How can researchers assess the compound’s stability under varying experimental conditions?

Stability studies should include:

• Thermogravimetric analysis (TGA) to evaluate thermal degradation (e.g., decomposition above 200°C).
• pH-dependent stability assays in buffers (pH 3–10) monitored via UV-Vis spectroscopy to detect hydrolysis of the imine bond .
• Light exposure tests (e.g., 48-hour UV irradiation) to assess photodegradation, critical for handling protocols .

Q. What spectroscopic techniques are critical for structural elucidation?

• X-ray crystallography resolves the pyrazole ring conformation and confirms the planar geometry of the Schiff base .
• FT-IR identifies key functional groups (C=N stretch at ~1600 cm⁻¹, S–C aromatic vibrations at 680–750 cm⁻¹) .
• ¹⁹F NMR quantifies electronic effects of fluorine substituents (δ −60 to −70 ppm for CF₃ groups) .

Advanced Research Questions

Q. How do structural modifications impact biological activity, and what methodologies guide structure-activity relationship (SAR) studies?

• Replace the 4-fluorophenylsulfanyl group with chloro or methoxy analogs to assess changes in receptor binding affinity .
• Use molecular docking (e.g., AutoDock Vina) to predict interactions with targets like cyclooxygenase-2 (COX-2) or kinases, validated via surface plasmon resonance (SPR) .
• Compare IC₅₀ values in enzyme inhibition assays (e.g., COX-2 inhibition) to quantify potency shifts .

Q. How can computational modeling resolve contradictions in reported bioactivity data?

• Perform QM/MM simulations to explore tautomeric forms of the pyrazole ring, which may explain discrepancies in enzyme inhibition profiles .
• Apply QSAR models using descriptors like LogP and polar surface area to reconcile divergent solubility and membrane permeability data .

Q. What strategies mitigate toxicity concerns identified in preliminary studies?

• Conduct Ames tests (bacterial reverse mutation assay) to assess mutagenicity of the Schiff base moiety .
• Modify the trifluoromethyl group to less electronegative substituents (e.g., methyl or cyano) to reduce metabolic generation of reactive intermediates .

Q. How does the compound interact with cytochrome P450 enzymes, and what experimental approaches validate these interactions?

• Use human liver microsome (HLM) assays with LC-MS/MS to identify metabolites (e.g., oxidative defluorination products) .
• Perform time-dependent inhibition (TDI) assays to evaluate irreversible binding to CYP3A4, a common drug-metabolizing enzyme .

Methodological Notes

• Data Contradiction Analysis : Cross-validate biological activity using orthogonal assays (e.g., combine SPR with fluorescence polarization) to rule out false positives .
• Crystallography Challenges : Co-crystallize the compound with stabilizing agents (e.g., polyethylene glycol) to overcome low solubility in aqueous media .
• Toxicity Workflow : Prioritize in silico toxicity prediction tools (e.g., ProTox-II) before committing to costly in vivo studies .